N-(2-(2,4-dioxooxazolidin-3-yl)-1-phenylethyl)-2-((4-fluorophenyl)thio)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2-(2,4-dioxooxazolidin-3-yl)-1-phenylethyl)-2-((4-fluorophenyl)thio)acetamide, also known as DAPT, is a small molecule inhibitor that has been extensively studied for its potential use in scientific research. DAPT is a gamma-secretase inhibitor, which means it blocks the activity of an enzyme called gamma-secretase that is involved in the processing of proteins.
Scientific Research Applications
Synthesis and Biological Activity
The synthesis of novel compounds with structural similarities to N-(2-(2,4-dioxooxazolidin-3-yl)-1-phenylethyl)-2-((4-fluorophenyl)thio)acetamide involves complex chemical reactions aimed at introducing functional groups that impart desired biological activities. For instance, derivatives of N-phenylacetamide have shown promising antibacterial and nematicidal activities, hinting at the broad potential of similar compounds in antimicrobial research (Hui Lu et al., 2020).
Research on thiazolidinone derivatives, a class related to the oxazolidin-3-yl moiety, has revealed their potential as antioxidant and anti-inflammatory agents. These compounds have been synthesized and evaluated for their efficacy in various biological assays, demonstrating the diverse therapeutic applications of thiazolidinone-based compounds (Satish Koppireddi et al., 2013).
Antimicrobial and Anticancer Properties
- Thiazole and thiazolidinedione derivatives have been extensively explored for their antimicrobial and anticancer activities. These compounds, often synthesized via reactions involving acetamide moieties, exhibit significant efficacy against various bacterial and cancer cell lines, suggesting the potential of N-(2-(2,4-dioxooxazolidin-3-yl)-1-phenylethyl)-2-((4-fluorophenyl)thio)acetamide in similar applications (M. Duran & Ş. Demirayak, 2012).
Enzyme Inhibition
- The structural features of compounds like N-(2-(2,4-dioxooxazolidin-3-yl)-1-phenylethyl)-2-((4-fluorophenyl)thio)acetamide make them candidates for enzyme inhibition studies, which are crucial in drug discovery for diseases like cancer and diabetes. For instance, thiazolidinedione derivatives have shown α-glucosidase inhibitory activity, highlighting the role of similar compounds in managing diabetes through enzyme inhibition (Satish Koppireddi et al., 2014).
Optoelectronic Properties
- Beyond medicinal applications, thiazole-based compounds have been investigated for their optoelectronic properties, indicating the potential of compounds like N-(2-(2,4-dioxooxazolidin-3-yl)-1-phenylethyl)-2-((4-fluorophenyl)thio)acetamide in materials science. Such research opens avenues for developing new materials with specific optical and electronic functionalities (P. Camurlu & N. Guven, 2015).
properties
IUPAC Name |
N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]-2-(4-fluorophenyl)sulfanylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H17FN2O4S/c20-14-6-8-15(9-7-14)27-12-17(23)21-16(13-4-2-1-3-5-13)10-22-18(24)11-26-19(22)25/h1-9,16H,10-12H2,(H,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FVKQLVJZOVZZDF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(=O)N(C(=O)O1)CC(C2=CC=CC=C2)NC(=O)CSC3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H17FN2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
388.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-(2,4-dioxooxazolidin-3-yl)-1-phenylethyl)-2-((4-fluorophenyl)thio)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.